Cas no 2056014-40-3 (Blm-IN-1)

• Product Name: Blm-IN-1
• CAS No: 2056014-40-3
• MF: C₂₈H₃₅FN₄O
• MW: 462.602110147476
• CID: 4738736
• Update Time: 2023-08-15

Blm-IN-1 Chemical and Physical Properties

Names and Identifiers

• BLM-IN-1
• BDBM50505091
• Blm-IN-1

• Inchi： 1S/C28H35FN4O/c1-5-32(6-2)14-7-13-30-26-18-25-23(17-24(26)29)28(34)33-15-12-22(27(33)31-25)16-20-8-10-21(11-9-20)19(3)4/h8-11,16-19,30H,5-7,12-15H2,1-4H3/b22-16+
• InChI Key： GZSNGNPLURZQGM-CJLVFECKSA-N
• SMILES： FC1=CC2=C(C=C1NCCCN(CC)CC)N=C1/C(=C/C3C=CC(=CC=3)C(C)C)/CCN1C2=O

Computed Properties

• Exact Mass: 462.27948991 g/mol
• Monoisotopic Mass: 462.27948991 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 462.6
• XLogP3: 5.3
• Topological Polar Surface Area: 47.9